Cas no 2229416-65-1 (1-(3-chloro-2-fluorophenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(3-chloro-2-fluorophenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2229416-65-1
• MF: C₁₁H₁₃ClFN
• MW: 213.679025411606
• CID: 5910111
• PubChem ID: 165634219
• Update Time: 2025-08-05

1-(3-chloro-2-fluorophenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2-fluorophenyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1996679
• 2229416-65-1

• Inchi： 1S/C11H13ClFN/c1-10(2)6-11(10,14)7-4-3-5-8(12)9(7)13/h3-5H,6,14H2,1-2H3
• InChI Key： MOTFMLDQFFGREO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)C1(CC1(C)C)N

Computed Properties

• Exact Mass: 213.0720553g/mol
• Monoisotopic Mass: 213.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-chloro-2-fluorophenyl)-2,2-dimethylcyclopropan-1-amine

Introduction to 1-(3-chloro-2-fluorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229416-65-1)

The compound 1-(3-chloro-2-fluorophenyl)-2,2-dimethylcyclopropan-1-amine, identified by the CAS number 2229416-65-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both chloro and fluoro substituents on the aromatic ring, combined with the cyclopropane core, imparts distinct electronic and steric properties that make it a valuable scaffold for developing novel therapeutic agents.

Recent studies have highlighted the importance of structural motifs like the cyclopropane ring in enhancing binding affinity and selectivity in drug molecules. The rigid three-membered ring of cyclopropan-1-amine in this compound not only contributes to its stability but also influences its interactions with biological targets. The 3-chloro-2-fluorophenyl moiety further modulates these interactions by introducing electron-withdrawing and electron-donating effects, respectively. This dual functionality has been exploited in the design of molecules targeting various biological pathways, including enzyme inhibition and receptor binding.

In the realm of drug development, the synthesis and characterization of this compound have opened new avenues for exploring its pharmacological properties. Researchers have been particularly interested in its potential as a precursor for more complex derivatives that could exhibit enhanced efficacy and reduced toxicity. The dimethyl substituents on the cyclopropane ring contribute to steric hindrance, which can be leveraged to improve selectivity over off-target interactions. This balance between structural rigidity and functional diversity makes it an attractive candidate for further investigation.

Advances in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular modeling studies suggest that 1-(3-chloro-2-fluorophenyl)-2,2-dimethylcyclopropan-1-amine may interact with specific amino acid residues in protein targets, thereby modulating their function. The fluoro substituent, in particular, has been shown to enhance metabolic stability and binding affinity in several drug candidates. These insights have guided synthetic strategies aimed at optimizing the compound's pharmacokinetic profile.

The compound's relevance extends beyond academic research; it holds promise for industrial applications in the pharmaceutical sector. Companies specializing in novel drug entities have shown interest in exploring derivatives of this scaffold due to their unique structural features. The combination of chloro, fluoro, and amine functionalities provides a versatile platform for designing molecules with tailored properties. Such versatility is crucial for addressing complex diseases that require highly specific therapeutic interventions.

Recent publications have demonstrated the utility of this compound in preclinical studies aimed at validating its therapeutic potential. Researchers have reported promising results in models of inflammation and neurodegeneration, where the molecule exhibited inhibitory effects on key enzymes involved in these pathways. The cyclopropane core, often underappreciated in traditional drug design, has proven to be a valuable feature for achieving high affinity binding. This underscores the importance of exploring unconventional structural motifs in the quest for new medicines.

The synthetic route to 1-(3-chloro-2-fluorophenyl)-2,2-dimethylcyclopropan-1-amine represents another area of innovation. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These advancements are critical for translating laboratory discoveries into commercially viable drugs. The ability to access this compound reliably has spurred further exploration of its derivatives, paving the way for a new generation of pharmacological agents.

Looking ahead, the future prospects for this compound are promising. Ongoing research aims to expand its therapeutic applications by exploring new derivatives and combination therapies. The integration of machine learning and artificial intelligence into drug discovery is expected to accelerate the identification of novel analogs with improved properties. The unique structural features of 1-(3-chloro-2-fluorophenyl)-2,2-dimethylcyclopropan-1-amine make it a cornerstone in this evolving landscape.

In conclusion, 1-(3-chloro-2-fluorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229416-65-1) exemplifies the intersection of innovation and precision in pharmaceutical chemistry. Its distinctive structure and functional attributes position it as a key player in modern drug development efforts. As research continues to uncover its potential, this compound is poised to contribute significantly to advancements in medicine.